Cas no 1806545-11-8 (Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate)
Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate
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- Inchi: 1S/C12H12N2O4/c1-2-18-12(15)10-8-9(4-3-7-13)5-6-11(10)14(16)17/h5-6,8H,2-4H2,1H3
- InChI Key: GBPOCCDBOOMOKG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C=CC(=C1)CCC#N)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 355
- XLogP3: 1.9
- Topological Polar Surface Area: 95.9
Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015004734-250mg |
Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate |
1806545-11-8 | 97% | 250mg |
499.20 USD | 2021-06-21 | |
| Alichem | A015004734-500mg |
Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate |
1806545-11-8 | 97% | 500mg |
839.45 USD | 2021-06-21 | |
| Alichem | A015004734-1g |
Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate |
1806545-11-8 | 97% | 1g |
1,460.20 USD | 2021-06-21 |
Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate
Comprehensive Overview of Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate (CAS No. 1806545-11-8)
Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate (CAS No. 1806545-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a nitrobenzoate core modified with a cyanoethyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its nitro and ester functionalities enable diverse chemical transformations.
In recent years, the demand for nitroaromatic compounds like Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate has surged, driven by their role in developing antimicrobial agents and herbicides. A 2023 study highlighted its utility in creating selective enzyme inhibitors, aligning with the growing focus on precision medicine. The compound’s CAS No. 1806545-11-8 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and combinatorial chemistry.
From a synthetic perspective, Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate exemplifies the convergence of green chemistry principles and atom economy. Its cyanoethyl side chain allows for further derivatization via Michael additions or nucleophilic substitutions, a topic widely discussed in organic synthesis forums. Industry experts often compare its reactivity to other nitrobenzoate esters, emphasizing its balance of stability and reactivity under mild conditions.
The compound’s spectroscopic properties (e.g., NMR and IR spectra) are well-documented, aiding in quality control during large-scale production. Analytical chemists prioritize its HPLC purity profiles, especially for applications requiring GMP compliance. Notably, its low ecotoxicity profile aligns with the EU’s REACH regulations, a key concern for sustainable manufacturing.
Emerging trends also link CAS No. 1806545-11-8 to catalysis research, where it serves as a substrate for testing metal-organic frameworks (MOFs). This intersects with the broader interest in CO2 capture technologies, as nitroaromatics can act as ligands in catalytic systems. Such multidisciplinary applications underscore its value beyond traditional organic synthesis.
In summary, Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate represents a critical building block in modern chemistry. Its structural adaptability and regulatory compatibility make it a focal point for innovations in life sciences and material engineering. As research evolves, this compound is poised to address challenges in drug delivery systems and environmental remediation, cementing its role in next-generation chemical solutions.
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